Cas no 104817-05-2 (1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-)

• Product Name: 1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-
• CAS No: 104817-05-2
• MF: C₂₆H₄₄O
• MW: 372.626968383789
• CID: 1145864
• PubChem ID: 13907562
• Update Time: 2025-04-20

1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-
• 3-hexadecyl-3-methyl-1,2-dihydroinden-5-ol
• 3-Hexadecyl-3-methyl-2,3-dihydro-1H-inden-5-ol
• 104817-05-2
• DTXSID20552298

• Inchi： 1S/C26H44O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-26(2)21-19-23-17-18-24(27)22-25(23)26/h17-18,22,27H,3-16,19-21H2,1-2H3
• InChI Key： XGQGYODWKZPCFP-UHFFFAOYSA-N
• SMILES： OC1C=CC2CCC(C)(C=2C=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 372.33942
• Monoisotopic Mass: 372.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 8.46750